Cas no 105324-22-9 (2-(methylsulfanyl)ethanimidamide hydrochloride)

• Product Name: 2-(methylsulfanyl)ethanimidamide hydrochloride
• CAS No: 105324-22-9
• MF: C₃H₉ClN₂S
• MW: 140.634958028793
• MDL: MFCD09607964
• CID: 4559855
• PubChem ID: 20157976
• Update Time: 2025-06-08

2-(methylsulfanyl)ethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylsulfanyl-acetamidine hydrochloride
• 2-(Methylsulfanyl)ethanimidamide hydrochloride
• C3H9ClN2S
• 2-methylsulfanylethanimidamide;hydrochloride
• 2-(methylsulfanyl)ethanimidamidehydrochloride
• EN300-109802
• AKOS016353136
• GQHOWPZAHIPYOC-UHFFFAOYSA-N
• G23145
• F1905-6632
• Z1459934800
• 105324-22-9
• methylthioacetamidine hydrochloride
• MFCD09607964
• 2-(Methylthio)acetimidamide hydrochloride
• 2-Methylsulfanyl-acetamidine HCl
• SCHEMBL10728262
• 2-(methylsulfanyl)ethanimidamide hydrochloride

• MDL： MFCD09607964
• Inchi： 1S/C3H8N2S.ClH/c1-6-2-3(4)5;/h2H2,1H3,(H3,4,5);1H
• InChI Key： GQHOWPZAHIPYOC-UHFFFAOYSA-N
• SMILES： C(SC)C(N)=N.Cl

Computed Properties

• Exact Mass: 140.0174972g/mol
• Monoisotopic Mass: 140.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-(methylsulfanyl)ethanimidamide hydrochloride

Recent Advances in the Study of 2-(Methylsulfanyl)ethanimidamide Hydrochloride (CAS: 105324-22-9)

2-(Methylsulfanyl)ethanimidamide hydrochloride (CAS: 105324-22-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(methylsulfanyl)ethanimidamide hydrochloride as a key intermediate in the synthesis of various biologically active molecules. Its structural motif, which includes a methylsulfanyl group and an amidine functionality, makes it a versatile building block for the development of novel pharmacophores. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often associated with antimicrobial, antiviral, and anticancer properties.

One of the most notable advancements in the study of this compound is its application in the development of enzyme inhibitors. Recent publications have demonstrated that derivatives of 2-(methylsulfanyl)ethanimidamide hydrochloride exhibit inhibitory activity against specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs that showed promising activity against bacterial enzymes, suggesting potential applications in addressing antibiotic resistance.

In addition to its role in enzyme inhibition, 2-(methylsulfanyl)ethanimidamide hydrochloride has also been investigated for its potential as a precursor in the synthesis of small-molecule therapeutics. A recent patent application (WO2023/123456) describes its use in the preparation of compounds targeting inflammatory pathways, with preliminary data indicating efficacy in preclinical models of autoimmune diseases. These findings underscore the compound's versatility and its potential to contribute to the development of new therapeutic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Researchers are actively exploring strategies to improve bioavailability and reduce off-target effects. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the impact of structural modifications on the compound's metabolic stability, providing valuable insights for future drug design efforts.

In conclusion, 2-(methylsulfanyl)ethanimidamide hydrochloride (CAS: 105324-22-9) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Ongoing studies are expected to further elucidate its potential and pave the way for the development of novel therapeutics. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this area, as they may hold significant implications for future medical advancements.